Cas no 1380137-79-0 (2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

2-Amino-3-(4-fluoro-3-(trifluoromethyl)phenyl)propan-1-ol is a fluorinated phenylpropanolamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl and fluorine substituent on the phenyl ring, enhancing its lipophilicity and metabolic stability. The amino and hydroxyl functional groups provide versatile reactivity for further derivatization, making it a valuable intermediate in synthetic chemistry. The electron-withdrawing effects of the fluorine and trifluoromethyl groups may influence its binding affinity in biologically active compounds. This compound is particularly relevant in the development of CNS-targeting agents or enzyme inhibitors due to its structural similarity to bioactive amines. Careful handling is advised due to the presence of reactive functional groups.
2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol structure
1380137-79-0 structure
Product Name:2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
CAS No:1380137-79-0
MF:C10H11F4NO
MW:237.194056749344
CID:5812219
PubChem ID:154827721
Update Time:2025-10-08

2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-ol
    • Benzenepropanol, β-amino-4-fluoro-3-(trifluoromethyl)-
    • 2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
    • EN300-1958935
    • 1380137-79-0
    • A1-32273
    • Inchi: 1S/C10H11F4NO/c11-9-2-1-6(3-7(15)5-16)4-8(9)10(12,13)14/h1-2,4,7,16H,3,5,15H2
    • InChI Key: IZWXGIZHKYNIHG-UHFFFAOYSA-N
    • SMILES: C1(CC(N)CO)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 237.07767662g/mol
  • Monoisotopic Mass: 237.07767662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 320.9±37.0 °C(Predicted)
  • pka: 12.62±0.10(Predicted)

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Additional information on 2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol

2-Amino-3-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Propan-1-Ol (CAS No. 1380137-79-0): A Novel Compound with Promising Therapeutic Potential

2-Amino-3-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Propan-1-Ol, also known by its CAS number 1380137-79-0, represents a unique class of organic compounds with potential applications in pharmaceutical research. This molecule features a complex aromatic ring system fused with a hydroxyl group and multiple fluorine atoms, which are critical for modulating its physicochemical properties and biological activity. The structural complexity of this compound, including the trifluoromethyl group and the 4-fluoro substituent on the phenyl ring, has attracted significant attention in recent years due to its potential as a lead compound for drug discovery.

Recent studies have highlighted the importance of fluorine-containing molecules in improving drug efficacy and bioavailability. The presence of multiple fluorine atoms in 2-Amino-3-(4-Fluoro-3-(Trifluorom...

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